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Compound of Interest

Compound Name: N-Chloro-N-methoxybenzamide

CAS No.: 112403-77-7

Cat. No.: B14318874

Get Quote

Executive Summary
N-Chloro-N-methoxybenzamide (CAS: 112403-77-7) is a specialized organic reagent

belonging to the class of anomeric amides.[1] Unlike traditional amides which exhibit planar

geometry and robust stability due to strong amide resonance (

), this compound features a pyramidal nitrogen atom and a highly reactive N-Cl bond.

This unique reactivity arises from the anomeric effect between the oxygen lone pair of the

methoxy group and the antibonding orbital of the N-Cl bond (

). Consequently, N-Chloro-N-methoxybenzamide serves as a potent electrophilic aminating
agent, a precursor for nitrenium ions, and a radical source in photoredox C-H activation. It is
widely recognized in physical organic chemistry for challenging the classical amide resonance
model and in synthetic chemistry for "hermaphroditic" reactivity.
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Property Data

CAS Number 112403-77-7

IUPAC Name N-Chloro-N-methoxybenzamide

Synonyms
Benzamide, N-chloro-N-methoxy-; N-Methoxy-

N-chlorobenzamide

Molecular Formula
ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

Molecular Weight 185.61 g/mol

Physical State
Labile oil or low-melting solid (often prepared in

situ or stored at -20°C)

Solubility

Soluble in

,

, MeCN, Benzene

Stability
Thermally unstable; prone to N-Cl homolysis

and rearrangement.[1][2]

Key Structural Feature
Pyramidal Nitrogen (

hybridized)

Synthesis & Preparation Protocol
The synthesis of N-Chloro-N-methoxybenzamide is typically achieved via the N-chlorination

of N-methoxybenzamide (a hydroxamic acid ester). Due to the lability of the N-Cl bond, tert-

butyl hypochlorite (t-BuOCl) is the preferred reagent over molecular chlorine to prevent over-

chlorination or decomposition.

Protocol: N-Chlorination of N-Methoxybenzamide
Reagents:

N-Methoxybenzamide (1.0 equiv)
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tert-Butyl Hypochlorite (t-BuOCl) (1.1 equiv)

Solvent: Dichloromethane (

) or Benzene (anhydrous)

Base (Optional but recommended for stability): Sodium Bicarbonate (

) or Pyridine (catalytic)

Methodology:

Dissolution: Dissolve N-methoxybenzamide in anhydrous

under an inert atmosphere (

or Ar). Cool the solution to 0 °C or -78 °C depending on scale (larger scales require lower
temperatures to manage exotherm).

Chlorination: Add t-BuOCl dropwise via syringe. Protect the reaction vessel from light to

prevent premature radical homolysis.

Reaction Monitoring: Stir at 0 °C for 1–2 hours. Monitor via TLC (silica gel) or

NMR (shift of OMe signal).

Workup:

If used in situ: The solution is used directly for subsequent steps (e.g., photoredox

catalysis).

If isolation is required: Wash rapidly with ice-cold saturated

, dry over

, and concentrate under reduced pressure at < 20 °C.

Storage: Store immediately at -20 °C in the dark.

Synthesis Workflow Diagram
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Caption: Electrophilic chlorination of N-methoxybenzamide using t-BuOCl to yield the anomeric

amide.

Mechanistic Reactivity: The Anomeric Effect[2]
The defining feature of N-Chloro-N-methoxybenzamide is the anomeric effect operating at

the nitrogen center.

Orbital Interaction ( )
In typical amides, the nitrogen lone pair (

) donates into the carbonyl

orbital, creating a planar, stable bond. In N-alkoxy-N-chloroamides:

The electronegative chlorine and alkoxy groups compete for electron density.

The oxygen lone pair (

) of the methoxy group donates electron density into the antibonding orbital of the N-Cl bond
(

).

Consequences:

Pyramidal Nitrogen: The nitrogen atom adopts an
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geometry to facilitate this orbital overlap.

Weakened N-Cl Bond: The population of the antibonding orbital significantly weakens the

N-Cl bond, making it highly susceptible to heterolysis (forming nitrenium ions) or

homolysis (forming amidyl radicals).

Reactivity Pathways Diagram
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Caption: Divergent reactivity pathways: Nucleophilic attack leads to nitrenium ions; photolysis

leads to radicals.

Applications in Drug Development & Synthesis[5][6]
Site-Selective C-H Chlorination
N-Chloro-N-methoxybenzamide acts as a radical precursor in photoredox catalysis. Upon

irradiation (often with Ru or Ir catalysts), the weak N-Cl bond homolyzes to generate an amidyl
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radical.

Mechanism: The electrophilic amidyl radical engages in 1,5-Hydrogen Atom Transfer (HAT),

abstracting a hydrogen from a remote alkyl chain. This is followed by chlorine transfer,

resulting in site-selective C-H chlorination.

Utility: Late-stage functionalization of aliphatic drug scaffolds.

Synthesis of N-Alkoxy-1-
(dimethoxyphosphoryloxy)benzimidates
Reaction with trimethylphosphite (

) demonstrates the "hermaphroditic" nature. The phosphorus nucleophile attacks the nitrogen
(acting as an electrophile), displacing chloride. This is followed by a rapid N-to-O migration of
the phosphoryl group (the Glover rearrangement), yielding phosphorylated benzimidates.

Reference: This transformation validates the

reactivity at the nitrogen center, a rare mechanism in amide chemistry.

Mutagenicity Studies (Ames Test)
Due to its ability to generate nitrenium ions (DNA alkylating agents), this compound is used as

a positive control or model system in studying the genotoxicity of amide metabolites. Drug

developers must screen N-alkoxyamide motifs early to avoid mutagenic liabilities.

Safety & Handling
Hazard:Mutagenic. N-Chloro-N-alkoxyamides are direct-acting mutagens (Ames positive)

without metabolic activation. Handle in a dedicated fume hood with double gloving.

Instability: Potentially explosive if heated or concentrated to dryness on a large scale. Always

maintain in solution when possible.

Incompatibility: Reacts violently with strong reducing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14318874/docs#n-chloro-n-methoxybenzamide-
anomeric-amide-nitrenium-precursor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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